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Compound of Interest

Compound Name: 2-Phenoxy-1-phenylethanol-d1

Cat. No.: B12392367

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical waste is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of 2-Phenoxy-1-phenylethanol-d1, ensuring the safety of
laboratory personnel and the protection of the environment.

Immediate Safety and Hazard Information

2-Phenoxy-1-phenylethanol-d1, while not classified as acutely toxic, presents several
hazards that demand careful handling. It is harmful if swallowed, can cause serious eye
damage, and may cause respiratory irritation.[1] Adherence to appropriate safety protocols is
crucial to mitigate these risks.

Key Hazard and Physical Data

To facilitate safe handling and disposal, the following table summarizes the key hazard and
physical-chemical properties of the non-deuterated analogue, 2-phenoxyethanol, which are
expected to be very similar for the deuterated compound.
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Property

Value

Source

GHS Hazard Statements

H302: Harmful if
swallowedH318: Causes
serious eye damageH335:

May cause respiratory irritation

GHS Precautionary

Statements

P261: Avoid breathing mist or
vaporsP264: Wash skin
thoroughly after handlingP270:
Do not eat, drink or smoke
when using this productP280:
Wear eye protection/ face
protectionP301 + P312 +
P330: IF SWALLOWED: Call a
POISON CENTER/doctor if
you feel unwell. Rinse
mouth.P305 + P351 + P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Physical State

Solid

Solubility

Information not available for
deuterated form. 2-
Phenoxyethanol is soluble in
water (30 g/L at 20 °C).

Storage Temperature

Room temperature, sealed in a

dry place.

Step-by-Step Disposal Protocol

The primary directive for the disposal of 2-Phenoxy-1-phenylethanol-d1 is to "Dispose of

contents/ container to an approved waste disposal plant."[1][3][4] The following operational

plan provides the necessary procedural details for laboratory personnel.
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Waste Identification and Segregation

o Categorize the Waste: Classify 2-Phenoxy-1-phenylethanol-d1 waste as a non-
halogenated organic solid waste.

o Segregate from Incompatibles: Do not mix this waste with other waste streams, especially
strong oxidizing agents, acid anhydrides, and acid chlorides.[3] Mixing incompatible
chemicals can lead to dangerous reactions.

e Maintain Separate Containers: Use a designated and compatible waste container for 2-
Phenoxy-1-phenylethanol-d1 and its contaminated materials.

Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE to prevent exposure.

o Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles.
[5][6] A face shield may be necessary if there is a splash hazard.[5][7]

o Hand Protection: Use chemical-resistant gloves.[6] Nitrile or neoprene gloves are generally
suitable for handling this type of chemical.[4]

o Body Protection: A standard laboratory coat is required. For larger quantities or in case of a
spill, chemical-resistant coveralls may be necessary.[6]

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved respirator.[4][6]

Waste Collection and Container Management

o Use Appropriate Containers: Collect waste in a sturdy, leak-proof container with a secure
screw-top lid. The container material must be compatible with the chemical.

o Labeling: Immediately label the waste container with the words "Hazardous Waste," the full
chemical name ("2-Phenoxy-1-phenylethanol-d1"), and a clear description of the hazard
(e.g., "lrritant™).
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Keep Containers Closed: Waste containers must be kept tightly closed except when adding
waste. This prevents the release of vapors and potential spills.

Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory. The SAA should be at or near the point of
waste generation.

Secondary Containment: Place the waste container in a secondary containment bin or tray to
contain any potential leaks or spills.

Segregation within SAA: Ensure the container is segregated from incompatible wastes within
the SAA.

Arranging for Disposal

Contact Environmental Health and Safety (EHS): Once the waste container is full, or if the
chemical is no longer needed, contact your institution's Environmental Health and Safety
(EHS) department or equivalent office to arrange for a waste pickup.

Provide Information: Be prepared to provide the EHS department with the full chemical name
and quantity of the waste.

Do Not Dispose Down the Drain: Never dispose of 2-Phenoxy-1-phenylethanol-d1 down
the sink or in the regular trash.[1]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-Phenoxy-1-

phenylethanol-d1.
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Waste Generation:
2-Phenoxy-1-phenylethanol-d1

l

Consult Safety Data Sheet (SDS)

'

Identify Hazards:
- Harmful if swallowed
- Causes serious eye damage
- May cause respiratory irritation

'

Wear Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

'

Collect in a Labeled,
Compatible Waste Container

'

Store in a Designated
Satellite Accumulation Area (SAA)

'

Arrange for Pickup by
Environmental Health & Safety (EHS)

'

Final Disposal at an
Approved Waste Disposal Facility

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 2-Phenoxy-1-phenylethanol-d1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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